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Compound of Interest

Compound Name: IBUPRED

Cat. No.: B1141919

Essential Safety and Handling Guide for
Ibuprofen

Disclaimer: The following information pertains to Ibuprofen. No specific safety data was found
for a substance named "IBUPRED." It is assumed that "IBUPRED" was a typographical error.
Please verify the chemical identity before proceeding with any handling or safety protocols.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ibuprofen in a laboratory setting.

Quantitative Safety Data

The following table summarizes key quantitative safety data for Ibuprofen.
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Parameter Value Reference
CAS Number 15687-27-1 [1]12113]
Molecular Formula C13H1802 [1]
Molecular Weight 206.28 g/mol [1]
Oral LD50 (Rat) 636 mg/kg [3]
Pfizer OEL TWA-8 Hr 3 mg/m3 [4]
OSHA Recommended TWA (8-

1100 pg/m3 (5]

hour)

Melting Point/Range

75-78°C/167-172.4 °F

[1]

Boiling Point/Range

157 °C/ 314.6 °F @ 4 mmHg

[1]

Hazard Identification and Personal Protective

Equipment (PPE)

Ibuprofen is classified as harmful if swallowed, causes serious eye irritation, and may cause

respiratory irritation.[2][3] It is crucial to use appropriate Personal Protective Equipment (PPE)

to minimize exposure.

Engineering Controls:

e Use in a well-ventilated area.[1][2]

o Employ local exhaust ventilation to control airborne levels.[5]

o Ensure eyewash stations and safety showers are readily accessible.[1]

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

) Safety glasses with side- To protect eyes from dust and
Eye/Face Protection )
shields or goggles.[4] splashes.

_ Chemical-resistant, impervious _
Hand Protection o To prevent skin contact.
gloves (e.g., nitrile rubber).

To protect skin and personal

Body Protection Lab coat, protective clothing. )
clothing.

NIOSH-approved respirator
) ) with appropriate filter if dust is ) )
Respiratory Protection o To prevent inhalation of dust.
generated and ventilation is

inadequate.

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Read the Safety Data Sheet (SDS) thoroughly.

o Dispensing: Handle in a well-ventilated area, preferably in a chemical fume hood, to
minimize dust generation.[2][6] Avoid breathing dust.[2]

o Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the work area.[2]
o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]
Spill and Exposure Procedures:
e Spill:

o For small spills, sweep up the solid material, taking care not to generate dust, and place it
in a sealed container for disposal.[4]

o For large spills, evacuate the area and follow emergency procedures.[4]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if irritation develops and persists.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[2]

 Ingestion: Call a physician or poison control center immediately. Do NOT induce vomiting.[2]
Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.
e Unused/Expired Material:

o The preferred method of disposal is through a licensed professional waste disposal
service.

o Alternatively, for small quantities, mix the Ibuprofen with an undesirable substance like
used coffee grounds or cat litter.[7][8]

o Place the mixture in a sealed plastic bag and dispose of it in the household trash.[7][8]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.

o Empty Containers: Remove or deface the label and dispose of the container in the trash.[7]

Do not flush Ibuprofen down the toilet or drain unless specifically instructed to do so.[7]

Visual Workflow for PPE Selection
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Workflow for Personal Protective Equipment (PPE) Selection when Handling Ibuprofen
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Caption: PPE selection workflow for handling Ibuprofen powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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